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Compound of Interest

Compound Name: (2,5-Dimethylfuran-3-yl)methanol

Cat. No.: B1310457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding "(2,5-Dimethylfuran-3-yl)methanol" is limited in publicly

available scientific literature. This guide provides the confirmed Chemical Abstracts Service

(CAS) number and summarizes the available data. Due to the scarcity of detailed experimental

protocols and quantitative data for this specific compound, a representative experimental

workflow for the synthesis of the closely related and well-documented compound 2,5-

Dimethylfuran (DMF) is presented for illustrative purposes.

Compound Identification
The CAS number for (2,5-Dimethylfuran-3-yl)methanol is 1003-96-9.[1][2]

Molecular Information:

Identifier Value

IUPAC Name (2,5-Dimethylfuran-3-yl)methanol

Molecular Formula C₇H₁₀O₂

Molecular Weight 126.15 g/mol

Canonical SMILES CC1=C(C=CO1)CO
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Physicochemical Properties
Detailed experimental data on the physicochemical properties of (2,5-Dimethylfuran-3-
yl)methanol are not readily available in the surveyed literature. Predicted data from

computational models can be found in databases such as PubChem.[3]

Synthesis
A documented method for the synthesis of (2,5-Dimethylfuran-3-yl)methanol involves the

reduction of 3-carbomethoxy-2,5-dimethylfuran.[4]

Reaction Scheme:
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Caption: Synthesis of (2,5-Dimethylfuran-3-yl)methanol.

Experimental Protocol (Limited Information): A synthesis described in brief involves the reaction

of 3-carbomethoxy-2,5-dimethylfuran in methylene chloride with a reducing agent,

diisobutylaluminium hydride (DIBAL-H), at a low temperature (-20 °C) under a nitrogen

atmosphere.[4] A detailed protocol with reaction times, purification methods, and yields is not

provided in the available literature.
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Related Compound: 2,5-Dimethylfuran (DMF) - A
Potential Biofuel
Due to the limited information on the target compound, this section details the synthesis of the

structurally related and extensively studied compound, 2,5-Dimethylfuran (DMF). DMF is a

promising biofuel candidate that can be synthesized from biomass-derived 5-

hydroxymethylfurfural (HMF).[5][6][7][8]

Experimental Workflow: Catalytic Conversion of HMF to DMF

The production of DMF from HMF typically involves a two-step hydrogenolysis process over a

heterogeneous catalyst.[8]
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Representative Experimental Workflow: HMF to DMF
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Reaction Pathways from HMF to DMF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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